Propargyl-PEG5-NHS ester
Propargyl-PEG5-NHS ester
Propargyl-PEG5-NHS ester is a PEG derivative containing a propargyl group and an NHS ester group. The hydrophilic PEG spacer increases solubility in aqueous media. This reagent has a terminal NHS ester and is an amine reactive reagent for derivatizing peptides, antibodies, amine coated surfaces etc. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-NHS ester Click Chemistry to yield a stable triazole linkage.
Brand Name:
Vulcanchem
CAS No.:
1393330-40-9
VCID:
VC0540356
InChI:
InChI=1S/C18H27NO9/c1-2-6-23-8-10-25-12-14-27-15-13-26-11-9-24-7-5-18(22)28-19-16(20)3-4-17(19)21/h1H,3-15H2
SMILES:
C#CCOCCOCCOCCOCCOCCC(=O)ON1C(=O)CCC1=O
Molecular Formula:
C18H27NO9
Molecular Weight:
401.41
Propargyl-PEG5-NHS ester
CAS No.: 1393330-40-9
Cat. No.: VC0540356
Molecular Formula: C18H27NO9
Molecular Weight: 401.41
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Propargyl-PEG5-NHS ester is a PEG derivative containing a propargyl group and an NHS ester group. The hydrophilic PEG spacer increases solubility in aqueous media. This reagent has a terminal NHS ester and is an amine reactive reagent for derivatizing peptides, antibodies, amine coated surfaces etc. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-NHS ester Click Chemistry to yield a stable triazole linkage. |
|---|---|
| CAS No. | 1393330-40-9 |
| Molecular Formula | C18H27NO9 |
| Molecular Weight | 401.41 |
| IUPAC Name | (2,5-dioxopyrrolidin-1-yl) 3-[2-[2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethoxy]ethoxy]propanoate |
| Standard InChI | InChI=1S/C18H27NO9/c1-2-6-23-8-10-25-12-14-27-15-13-26-11-9-24-7-5-18(22)28-19-16(20)3-4-17(19)21/h1H,3-15H2 |
| Standard InChI Key | UAHSDYGPJHKEAH-UHFFFAOYSA-N |
| SMILES | C#CCOCCOCCOCCOCCOCCC(=O)ON1C(=O)CCC1=O |
| Appearance | Solid powder |
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